Cas no 1041578-67-9 (1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethylamine hydrochloride)

1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethylamine hydrochloride is a heterocyclic amine derivative featuring a 1,2,4-oxadiazole core with a methyl substituent at the 3-position. The hydrochloride salt form enhances its stability and solubility, making it suitable for various synthetic and pharmacological applications. The 1,2,4-oxadiazole moiety is known for its bioisosteric properties, often serving as a surrogate for ester or amide groups in drug design. This compound is particularly valuable in medicinal chemistry for its potential as a building block in the development of bioactive molecules, including enzyme inhibitors and receptor modulators. Its structural rigidity and electronic properties contribute to improved binding affinity and metabolic stability in lead optimization studies. The hydrochloride salt ensures consistent purity and handling characteristics for research use.

1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethylamine hydrochloride structure

1041578-67-9 structure

Product Name:1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethylamine hydrochloride

CAS No:1041578-67-9

MF:C₅H₉N₃O

MW:127.144460439682

CID:1086379

PubChem ID:43106828

Update Time:2025-07-02

1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethanamine
- [1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride
- 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanamine(SALTDATA
- 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanamine(SALTDATA: HCl 0.5H2O)
- 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanamine:hydrate:hydrochloride
- [1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]aMine hydrochloride hydrate (SALTDATA: HCl H2O)
- BS-37000
- DB-146510
- SCHEMBL474897
- AKOS000303071
- EN300-144974
- 1041578-67-9
- E77541
- AKOS017259100
- SB47112
- ALBB-012348
- 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-amine
- 1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethylamine hydrochloride
- MDL： MFCD11123108
- Inchi： 1S/C5H9N3O/c1-3(6)5-7-4(2)8-9-5/h3H,6H2,1-2H3
- InChI Key： VZKFDBDBHDMKHK-UHFFFAOYSA-N
- SMILES： O1C(C(C)N)=NC(C)=N1

Computed Properties

Exact Mass: 127.074561919g/mol
Monoisotopic Mass: 127.074561919g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 98.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 64.9Å²

1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethylamine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M127705-25mg	[1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride	1041578-67-9		25mg	$ 95.00	2022-06-04
TRC	M127705-50mg	[1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride	1041578-67-9		50mg	$ 155.00	2022-06-04
TRC	M127705-100mg	[1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride	1041578-67-9		100mg	$ 250.00	2022-06-04
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB10374-5g	[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]amine	1041578-67-9	95	5g	$1328	2021-06-26
Chemenu	CM281654-1g	1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethanamine	1041578-67-9	95%	1g	$***	2023-04-03
eNovation Chemicals LLC	Y1245733-1g	1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanamine	1041578-67-9	95%	1g	$440	2023-09-04
eNovation Chemicals LLC	Y1245733-5g	1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanamine	1041578-67-9	95%	5g	$1555	2023-09-04
Enamine	EN300-144974-0.05g	1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-amine	1041578-67-9		0.05g	$407.0	2023-06-06
Enamine	EN300-144974-0.1g	1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-amine	1041578-67-9		0.1g	$427.0	2023-06-06
Enamine	EN300-144974-0.25g	1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-amine	1041578-67-9		0.25g	$446.0	2023-06-06